Cas no 17756-65-9 (Butanoic acid, 4-(acetylamino)-, monosodium salt)

• Product Name: Butanoic acid, 4-(acetylamino)-, monosodium salt
• CAS No: 17756-65-9
• MF: C₆H₁₂NNaO₃
• MW: 169.154152870178
• CID: 1370142
• Update Time: 2024-08-17

Butanoic acid, 4-(acetylamino)-, monosodium salt Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(acetylamino)-, monosodium salt
• Butanoic acid, 4-(acetylamino)-, sodium salt (1:1)

• Inchi： 1S/C6H11NO3.Na.H/c1-5(8)7-4-2-3-6(9)10;;/h2-4H2,1H3,(H,7,8)(H,9,10);;
• InChI Key： FSYIHLRUYIIKGI-UHFFFAOYSA-N
• SMILES： C(CC(=O)O)CNC(=O)C.[NaH]

Computed Properties

• Exact Mass: 57.9587
• Monoisotopic Mass: 167.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7A^2

Experimental Properties

• PSA: 0